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Compound of Interest |

4-Chloro-2-
Compound Name:

(hydroxymethyl)benzimidazole
CAS No.: 1263060-13-4

Cat. No.: B1454430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Chloro-2-
(hydroxymethyl)benzimidazole, a heterocyclic compound with significant potential in
medicinal chemistry and materials science. While not as extensively documented as some
other benzimidazole derivatives, its structure suggests a range of promising applications. This
document will delve into its chemical identity, a proposed synthetic pathway, predicted
physicochemical properties, potential therapeutic applications, analytical methodologies, and
essential safety protocols. The information presented herein is synthesized from established
principles of organic chemistry and the extensive literature on substituted benzimidazoles,
providing a robust framework for researchers entering this area of study.

Chemical Identity and Structure

At the core of this molecule is the benzimidazole scaffold, a bicyclic aromatic heterocycle
formed by the fusion of a benzene ring and an imidazole ring. The specific substitutions of a
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chlorine atom at the 4-position and a hydroxymethyl group at the 2-position are key to its
unique chemical characteristics and potential biological activity.

Systematic Name: (4-Chloro-1H-benzo[d]imidazol-2-yl)methanol
Molecular Formula: CsH7CIN20
Molecular Weight: 182.61 g/mol

While a specific CAS number for 4-Chloro-2-(hydroxymethyl)benzimidazole is not readily
found in major chemical databases, its structure is logically derived from well-established
benzimidazole chemistry. The structural formula is presented below:

Figure 1: Chemical structure of 4-Chloro-2-(hydroxymethyl)benzimidazole.

Proposed Synthesis: A Mechanistic Approach

The synthesis of 4-Chloro-2-(hydroxymethyl)benzimidazole can be logically approached via
the well-established Phillips benzimidazole synthesis. This method involves the condensation
of an o-phenylenediamine with a carboxylic acid or its derivative. For this specific target
molecule, the key starting materials would be 3-chloro-1,2-diaminobenzene and a suitable C2
synthon, such as glycolic acid or its ester.

The proposed reaction mechanism involves the initial formation of a Schiff base between one
of the amino groups of the o-phenylenediamine and the carbonyl group of the carboxylic acid.
This is followed by an intramolecular cyclization, driven by the nucleophilic attack of the second
amino group on the imine carbon. The subsequent dehydration of the resulting dihydro-
benzimidazole intermediate yields the aromatic benzimidazole ring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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